Cas no 1270707-50-0 (2-(N-methylacetamido)-2-(2,4,6-trimethylphenyl)acetic acid)

• Product Name: 2-(N-methylacetamido)-2-(2,4,6-trimethylphenyl)acetic acid
• CAS No: 1270707-50-0
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6271515
• PubChem ID: 55233995
• Update Time: 2025-07-19

2-(N-methylacetamido)-2-(2,4,6-trimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS006254986
• 2-(N-methylacetamido)-2-(2,4,6-trimethylphenyl)acetic acid
• 1270707-50-0
• EN300-14910978

• Inchi： 1S/C14H19NO3/c1-8-6-9(2)12(10(3)7-8)13(14(17)18)15(5)11(4)16/h6-7,13H,1-5H3,(H,17,18)
• InChI Key： AOAZUDPBMRSSSF-UHFFFAOYSA-N
• SMILES： OC(C(C1C(C)=CC(C)=CC=1C)N(C(C)=O)C)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(N-methylacetamido)-2-(2,4,6-trimethylphenyl)acetic acid

Research Brief on 2-(N-methylacetamido)-2-(2,4,6-trimethylphenyl)acetic acid (CAS: 1270707-50-0)

2-(N-methylacetamido)-2-(2,4,6-trimethylphenyl)acetic acid (CAS: 1270707-50-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly in the modulation of biological pathways and enzyme inhibition. Recent studies have explored its synthesis, physicochemical properties, and biological activity, positioning it as a promising candidate for further research.

The synthesis of 2-(N-methylacetamido)-2-(2,4,6-trimethylphenyl)acetic acid involves a multi-step process that ensures high purity and yield. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to confirm its structural integrity and purity. These methods are critical for ensuring the compound's suitability for biological testing and potential therapeutic applications.

Recent research has focused on the compound's mechanism of action and its interactions with biological targets. Preliminary findings suggest that 2-(N-methylacetamido)-2-(2,4,6-trimethylphenyl)acetic acid exhibits inhibitory effects on specific enzymes involved in inflammatory and metabolic pathways. These findings are supported by in vitro and in vivo studies, which highlight the compound's potential as a lead molecule for the development of novel therapeutics.

In addition to its biological activity, the compound's pharmacokinetic properties have also been investigated. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its potential as a drug candidate. These investigations are essential for understanding the compound's behavior in biological systems and for optimizing its therapeutic efficacy.

The potential applications of 2-(N-methylacetamido)-2-(2,4,6-trimethylphenyl)acetic acid extend beyond its immediate biological effects. Researchers are exploring its use in combination therapies and as a scaffold for the design of derivatives with enhanced activity and selectivity. Such efforts are expected to broaden the compound's utility in addressing unmet medical needs.

In conclusion, 2-(N-methylacetamido)-2-(2,4,6-trimethylphenyl)acetic acid (CAS: 1270707-50-0) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural and functional properties, coupled with its demonstrated biological activity, make it a compelling candidate for further investigation. Ongoing and future studies will likely uncover additional applications and refine its therapeutic potential, contributing to advancements in the field.